Cas no 144779-91-9 (L-Prolinamide,N2-(2-quinoxalinylcarbonyl)-L-asparaginyl-(aS,bS)-b-amino-a-hydroxybenzenebutanoyl-N-(1,1-dimethylethyl)-(9CI))
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144779-91-9 structure
Product Name:L-Prolinamide,N2-(2-quinoxalinylcarbonyl)-L-asparaginyl-(aS,bS)-b-amino-a-hydroxybenzenebutanoyl-N-(1,1-dimethylethyl)-(9CI)
CAS No:144779-91-9
Molecular Formula:C32H39N7O6
Molecular Weight:617.69536
CID:140451
PubChem ID:464206
L-Prolinamide,N2-(2-quinoxalinylcarbonyl)-L-asparaginyl-(aS,bS)-b-amino-a-hydroxybenzenebutanoyl-N-(1,1-dimethylethyl)-(9CI) Properties
Names and Identifiers
-
- L-Prolinamide,N2-(2-quinoxalinylcarbonyl)-L-asparaginyl-(aS,bS)-b-amino-a-hydroxybenzenebutanoyl-N-(1,1-dimethylethyl)-(9CI)
- (2S)-N-[(2S,3S)-4-[(2S)-2-(tert-butylcarbamoyl)pyrrolidin-1-yl]-3-hydroxy-4-oxo-1-phenylbutan-2-yl]-2-(quinoxaline-2-carbonylamino)butanediamide
- L-Prolinamide,N2-(2-quinoxalinylcarbonyl)-L-asparaginyl-(aS,bS)-b-amino-a-hydroxybenzenebutano...
- (2S,3S)-3-(N-(Quinoxaline-2-carbonyl)-L-asparaginyl)amino-2-hydroxy-4-phenylbutanoyl-L-proline, tert-butylamide
- N~1~-{(2S,3S)-4-[(2S)-2-(tert-butylcarbamoyl)pyrrolidin-1-yl]-3-hydroxy-4-oxo-1-phenylbutan-2-yl}-N~2~-(quinoxalin-2-ylcarbonyl)-L-aspartamide
- R 87366
- R-87366
- (2S,3S)-3-[N-(Quinoxaline-2-carbonyl)-L-asparaginyl]amino-2-hydroxy-4- phenylbutanoyl-L-proline, tert-butylamide
- (2S)-N-[(1S,2S)-1-benzyl-3-[(2S)-2-(tert-butylcarbamoyl)pyrrolidin-1-yl]-2-hydroxy-3-oxo-propyl]-2-(quinoxaline-2-carbonylamino)butanediamide
- HY-19232
- AKOS040747338
- (2S,3S)-3-[N-(Quinoxaline-2-carbonyl)-L-asparaginyl]amino-2-hydroxy-4-phenylbutanoyl-L-proline, tert-butylamide
- SCHEMBL15531796
- CS-0014974
- 144779-91-9
- (S)-N1-((2S,3S)-4-((S)-2-(tert-Butylcarbamoyl)pyrrolidin-1-yl)-3-hydroxy-4-oxo-1-phenylbutan-2-yl)-2-(quinoxaline-2-carboxamido)succinamide
- DTXSID10162800
- 3-(N-(quinoxaline-2-carbonyl)-L-asparaginyl)amino-2-hydroxy-4-phenylbutanoyl-L-proline tert-butylamide
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- InChIKey: UYZMZENNYRSFDS-QNWDWTFCSA-N
- Inchi: InChI=1S/C32H39N7O6/c1-32(2,3)38-30(44)25-14-9-15-39(25)31(45)27(41)22(16-19-10-5-4-6-11-19)36-28(42)23(17-26(33)40)37-29(43)24-18-34-20-12-7-8-13-21(20)35-24/h4-8,10-13,18,22-23,25,27,41H,9,14-17H2,1-3H3,(H2,33,40)(H,36,42)(H,37,43)(H,38,44)/t22-,23-,25-,27-/m0/s1
- SMILES: NC(C[C@@H](C(N[C@H]([C@@H](C(N1CCC[C@H]1C(NC(C)(C)C)=O)=O)O)CC1C=CC=CC=1)=O)NC(C1C=NC2=CC=CC=C2N=1)=O)=O
Computed Properties
- Exact Mass: 617.29618199g/mol
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 12
- Monoisotopic Mass: 617.29618199g/mol
- Heavy Atom Count: 45
- Complexity: 1070
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 197Ų
Experimental Properties
- Color/Form: Solid powder
L-Prolinamide,N2-(2-quinoxalinylcarbonyl)-L-asparaginyl-(aS,bS)-b-amino-a-hydroxybenzenebutanoyl-N-(1,1-dimethylethyl)-(9CI) Related Literature
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Moran Amit,Ge Cheng,Ian W. Hamley Soft Matter, 2012,8, 8690-8696
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2. Back cover
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Hailong Zhang,Yong Ma,Xue-Long Sun Chem. Commun., 2009, 3032-3034
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Ming Wang,Huaxin Wang,Wei Li,Xiaofei Hu,Kuan Sun,Zhigang Zang J. Mater. Chem. A, 2019,7, 26421-26428
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Sajid Ali Ansari,Nazish Parveen,Thi Hiep Han,Mohammad Omaish Ansari,Moo Hwan Cho Phys. Chem. Chem. Phys., 2016,18, 9053-9060
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